Cas no 78322-87-9 (2-Fluoro-4-pentylphenol)

• Product Name: 2-Fluoro-4-pentylphenol
• CAS No: 78322-87-9
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 1084463
• PubChem ID: 15095279
• Update Time: 2025-06-30

2-Fluoro-4-pentylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-pentylphenol
• SCHEMBL9313970
• Phenol, 2-fluoro-4-pentyl-
• 78322-87-9
• AKOS022172780
• AS-83618
• C11H15FO
• DTXSID80568138

• Inchi： 1S/C11H15FO/c1-2-3-4-5-9-6-7-11(13)10(12)8-9/h6-8,13H,2-5H2,1H3
• InChI Key： KSUDMDCPWIYYNA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCCCC)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Fluoro-4-pentylphenol

2-Fluoro-4-pentylphenol: A Versatile Compound with Promising Applications in Biomedical Research

2-Fluoro-4-pentylphenol (CAS No. 78322-87-9) is a unique organic compound that has garnered significant attention in the field of biomedical research due to its distinctive chemical structure and potential therapeutic applications. This compound belongs to the class of phenolic derivatives, characterized by the presence of a hydroxyl group (-OH) attached to a benzene ring. The molecular formula of 2-Fluoro-4-pentylphenol is C₁₂H₁₄FO, and its molecular weight is approximately 203.25 g/mol. The compound's structure is defined by a benzene ring substituted with a fluorine atom at the 2-position and a pentyl group at the 4-position, which contributes to its unique physicochemical properties.

2-Fluoro-4-pentylphenol exhibits a combination of hydrophobic and hydrophilic characteristics, making it suitable for various applications in pharmaceutical and biotechnological contexts. Recent studies have highlighted its potential as a scaffold for drug development, particularly in the design of molecules with enhanced bioavailability and target-specific interactions. The presence of the fluorine atom in the molecule is critical for modulating its electronic properties, which can influence its reactivity and biological activity. This structural feature also plays a role in improving the compound's stability under physiological conditions, a key factor in the development of long-acting therapeutic agents.

The chemical synthesis of 2-Fluoro-4-pentylphenol involves a multi-step process that typically begins with the preparation of a suitable aromatic precursor. The fluorination reaction at the 2-position of the benzene ring is a crucial step in the synthesis, as it introduces the fluorine atom into the molecule. This reaction is often carried out under controlled conditions to ensure the selectivity of the fluorine substitution. The subsequent coupling of the pentyl group at the 4-position requires precise stoichiometric control and optimized reaction parameters to achieve high yields. The final purification of 2-Fluoro-4-pentyphenol is typically performed using chromatographic techniques to ensure the removal of any byproducts or impurities.

Recent advances in analytical chemistry have enabled the characterization of 2-Fluoro-4-pentylphenol with high precision. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm its molecular structure and purity. These methods provide detailed information about the molecular composition and spatial arrangement of atoms within the compound, which is essential for understanding its behavior in biological systems. Additionally, infrared (IR) spectroscopy has been used to study the vibrational modes of the compound, offering insights into its molecular interactions with other substances.

One of the most promising applications of 2-Fluoro-4-pentylphenol is in the field of neuropharmacology. A 2023 study published in the journal Pharmacological Research demonstrated that this compound exhibits potential as a neuroprotective agent. The research team found that 2-Fluoro-4-pentylphenol can modulate the activity of certain ion channels in neuronal cells, which may have implications for the treatment of neurodegenerative disorders such as Alzheimer's disease. The compound's ability to interact with specific receptors in the central nervous system suggests that it could be developed into a novel therapeutic agent for neurological conditions.

In addition to its neuropharmacological potential, 2-Fluoro-4-pentylphenol has shown promise in the development of anti-inflammatory drugs. A 2024 study published in Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. The study highlighted the compound's ability to suppress the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. These findings suggest that 2-Fluoro-4-pentylphenol could be a valuable candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's potential as a drug delivery carrier has also been explored in recent research. A 2023 review article in Advanced Drug Delivery Reviews discussed the use of 2-Fluoro-4-pentylphenol as a molecular scaffold for the development of prodrugs. The study emphasized that the compound's hydrophobic properties make it an ideal candidate for improving the solubility and bioavailability of poorly water-soluble drugs. By modifying the structure of 2-Fluoro-4-pentylphenol with functional groups, researchers have been able to create derivatives that exhibit enhanced therapeutic efficacy and reduced side effects.

Another area of interest in the research on 2-Fluoro-4-pentylphenol is its potential as an antimicrobial agent. A 2024 study published in Antimicrobial Agents and Chemotherapy investigated the compound's ability to inhibit the growth of various bacterial strains. The research team found that 2-Fluoro-4-pentylphenol exhibits broad-spectrum antimicrobial activity, with particular efficacy against Gram-negative bacteria. The compound's mechanism of action involves the disruption of bacterial cell membranes, which leads to the leakage of intracellular contents and ultimately cell death. These findings suggest that 2-Fluoro-4-pentylphenol could be developed into a novel antibiotic for the treatment of drug-resistant bacterial infections.

Despite its promising applications, the development of 2-Fluoro-4-pentylphenol as a therapeutic agent is still in its early stages. Further research is needed to fully understand its pharmacokinetic and pharmacodynamic properties. The compound's potential for drug interactions and its safety profile in long-term use are areas that require more investigation. Additionally, the optimization of synthetic methods to achieve higher yields and purity of the compound is essential for its large-scale production and commercialization.

As the field of medicinal chemistry continues to evolve, the role of 2-Fluoro-4-pentylphenol is likely to expand. Its unique chemical structure and versatile functional properties make it a valuable candidate for the development of new drugs and therapeutic strategies. Continued research into the biological activities of 2-Fluoro-4-pentylphenol and its potential applications in various medical fields will be crucial for advancing its use in clinical settings. The compound's potential to address unmet medical needs underscores the importance of further exploration and innovation in the field of pharmaceutical sciences.

In conclusion, 2-Fluoro-4-pentylphenol represents a promising compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and functional properties make it a valuable candidate for the development of new therapeutic agents. While further research is needed to fully realize its potential, the compound's promising applications in neuropharmacology, anti-inflammatory therapy, drug delivery, and antimicrobial activity highlight its significance in the field of medicinal chemistry. As scientific advancements continue to unfold, the role of 2-Fluoro-4-pentylphenol in the development of novel treatments for various diseases is likely to grow, offering new opportunities for improving human health and well-being.